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Compound of Interest

Compound Name: 4-Vinyloxy-phenylamine

Cat. No.: B092634

An In-Depth Technical Guide to 4-Vinyloxy-phenylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Vinyloxy-phenylamine, also known as 4-(ethenyloxy)aniline, is an organic compound with
the chemical formula CsHoaNO. While not a widely studied molecule, its structure, featuring both
a reactive vinyl ether group and a versatile aniline moiety, presents potential for applications in
polymer chemistry and as a building block in the synthesis of more complex molecules,
including those of pharmaceutical interest. This guide provides a comprehensive overview of
the available technical information regarding 4-Vinyloxy-phenylamine, including its chemical
properties, a plausible synthesis method, and a discussion of its potential applications.

Introduction

The discovery and development of novel chemical entities are fundamental to advancing
various scientific fields, including materials science and drug discovery. Vinyl ethers, as a class
of compounds, have a rich history dating back to the work of Walter Reppe in the 1930s, who
developed processes for their synthesis from acetylene and alcohols under high pressure and
temperature.[1] These compounds are known for their utility as monomers and in various
organic transformations. The presence of an aniline functional group in 4-Vinyloxy-
phenylamine adds another dimension of reactivity, making it a potentially valuable bifunctional
molecule.
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Chemical and Physical Properties

A summary of the known chemical and physical properties of 4-Vinyloxy-phenylamine is
presented in Table 1. This data is compiled from chemical supplier databases and provides a
foundational understanding of the compound's characteristics.

Property Value Reference
CAS Number 1005-63-6 [2]
Molecular Formula CsHoNO [2]
Molecular Weight 135.16 g/mol [2]
Appearance Liquid

SMILES String Nclccc(OC=C)ccl [2]

InChi Key QCTFMVJQPRXEII- ]

UHFFFAOYSA-N

Table 1: Physicochemical Properties of 4-Vinyloxy-phenylamine

Synthesis of 4-Vinyloxy-phenylamine

While a specific, detailed experimental protocol for the synthesis of 4-Vinyloxy-phenylamine
is not readily available in the searched literature, a plausible and modern approach is the
palladium-catalyzed transetherification of 4-aminophenol. This method has been successfully
employed for the synthesis of various functionalized vinyl ethers from their corresponding
alcohols.[1]

Proposed Experimental Protocol: Palladium-Catalyzed
Transetherification

This protocol is adapted from a general procedure for the synthesis of functional vinyl ethers.[1]
Materials:

e 4-Aminophenol
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o Ethyl vinyl ether (EVE)

o Palladium(ll) acetate (Pd(OAC)2)

e 1,10-Phenanthroline

e Dichloromethane (CH2Cl2)

e Sodium sulfate (Na2S0a4)

o Standard laboratory glassware and purification equipment
Procedure:

o Catalyst Preparation: In a reaction flask, dissolve palladium(ll) acetate in dichloromethane.
To this solution, add a solution of 1,10-phenanthroline in dichloromethane dropwise. Stir the
mixture at room temperature for approximately 30 minutes to generate the palladium catalyst
in situ.

e Reaction Mixture: In a separate flask, dissolve 4-aminophenol and a molar excess of ethyl
vinyl ether in dichloromethane.

¢ Reaction: Add the solution of 4-aminophenol and ethyl vinyl ether to the prepared catalyst
solution. Stir the reaction mixture at room temperature. The reaction progress can be
monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Workup: Upon completion of the reaction, quench the reaction by adding distilled water.
Extract the aqueous layer with dichloromethane. Combine the organic phases and dry over
anhydrous sodium sulfate.

 Purification: Filter the drying agent and concentrate the organic phase under reduced
pressure to yield the crude product. The crude 4-Vinyloxy-phenylamine can then be
purified using column chromatography or distillation.

Note: The exact molar ratios, reaction time, and purification method would need to be
optimized for this specific transformation.
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Potential Applications

The bifunctional nature of 4-Vinyloxy-phenylamine suggests its potential utility in several

areas:

o Polymer Science: The vinyl ether group can undergo polymerization, potentially leading to
the formation of novel polymers with interesting properties conferred by the pendant aniline
group. Such polymers could have applications in coatings, adhesives, or as functional
materials in electronics. While polymerization of the related 4-vinylaniline is known, the
behavior of 4-Vinyloxy-phenylamine in polymerization remains an area for exploration.[3]

o Organic Synthesis: The aniline moiety can be readily functionalized through various
reactions, such as acylation or diazotization, allowing for the introduction of the vinyloxy
group into more complex molecular scaffolds. This could be of interest to drug development
professionals seeking to synthesize novel compounds with potential biological activity. For
instance, the acylation of the amine would lead to N-(4-vinyloxyphenyl)acetamide, a
structural analog of paracetamol (acetaminophen).[4]

Logical Relationships and Experimental Workflows

To visualize the synthetic and functionalization pathways of 4-Vinyloxy-phenylamine, the
following diagrams are provided.
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Potential Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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